N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine hydrochloride

• IUPAC Name: N-[[4-[(4-methylphenyl)methoxy]phenyl]methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C17H21NO.ClH/c1-3-18-12-15-8-10-17(11-9-15)19-13-16-6-4-14(2)5-7-16;/h4-11,18H,3,12-13H2,1-2H3;1H
• InChI Key: QJYLUUNYDMZQHI-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=C(C=C1)OCC2=CC=C(C=C2)C.Cl
• Molecular Formula: C17H22ClNO
• Molecular Weight: 291.8 g/mol

Description

N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound is also known as "MBBA HCl" and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of MBBA HCl is not fully understood. However, it has been suggested that the compound may exert its antitumor activity by inducing apoptosis, inhibiting angiogenesis, and suppressing tumor cell migration and invasion. The antidepressant and anxiolytic effects of MBBA HCl may be due to its ability to modulate neurotransmitter levels in the brain, such as serotonin and dopamine.
Biochemical and Physiological Effects:
MBBA HCl has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth and proliferation of cancer cells. In vivo studies have also shown that MBBA HCl can reduce tumor growth in animal models. The compound has also been shown to increase the levels of neurotransmitters in the brain, which may contribute to its antidepressant and anxiolytic effects.

Advantages and Limitations for Lab Experiments

One advantage of using MBBA HCl in lab experiments is its potential therapeutic applications. The compound has been shown to exhibit antitumor, antidepressant, and anxiolytic properties, which may make it a promising candidate for drug development. However, one limitation is that the mechanism of action of MBBA HCl is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on MBBA HCl. One area of interest is elucidating the mechanism of action of the compound, which may provide insights into its therapeutic potential. Another direction is investigating the safety and toxicity of MBBA HCl, which is important for its potential use in humans. Additionally, further studies are needed to optimize the pharmacokinetics and pharmacodynamics of MBBA HCl for its potential use in drug development.

Synthesis Methods

The synthesis of MBBA HCl involves the reaction of 4-methylbenzyl alcohol with 4-chlorobenzaldehyde in the presence of sodium hydroxide to form 4-(4-methylbenzyloxy)benzaldehyde. This intermediate is then reacted with ethylamine in the presence of palladium on carbon to obtain N-{4-[(4-methylbenzyl)oxy]benzyl}ethanamine. The final step involves the addition of hydrochloric acid to obtain MBBA HCl.

Scientific Research Applications

MBBA HCl has been studied extensively for its potential therapeutic applications. It has been shown to exhibit antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. The compound has also been investigated for its antidepressant and anxiolytic properties. In addition, MBBA HCl has been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.